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Compound of Interest

Compound Name:
1,4-Cyclohexanedimethanol

Dilaurate

Cat. No.: B1148393 Get Quote

CAS Number: 135025-34-2

Molecular Formula: C₃₂H₆₀O₄

Disclaimer
Significant gaps exist in the publicly available technical literature for 1,4-
Cyclohexanedimethanol Dilaurate. This guide has been compiled by leveraging data on its

precursor molecules, 1,4-Cyclohexanedimethanol (CHDM) and lauric acid, as well as

analogous long-chain fatty acid esters of CHDM. Information directly pertaining to CAS number

135025-34-2 is limited, and therefore, some sections of this document are based on scientific

inference and established principles of organic chemistry.

Executive Summary
1,4-Cyclohexanedimethanol Dilaurate is a diester of 1,4-Cyclohexanedimethanol and lauric

acid. While specific data for this compound is scarce, its chemical structure suggests its utility

as a plasticizer, lubricant, or a modifying agent in polymer synthesis. This technical guide

provides a comprehensive overview of its presumed chemical and physical properties, a

detailed, inferred experimental protocol for its synthesis, and a summary of the known

applications and toxicological data of its constituent parts. This document is intended for

researchers, scientists, and drug development professionals who may be interested in the

synthesis and potential applications of novel long-chain aliphatic esters.
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Chemical and Physical Properties
The chemical and physical properties of 1,4-Cyclohexanedimethanol Dilaurate are not

extensively documented. However, based on the known properties of its precursors, 1,4-

Cyclohexanedimethanol and lauric acid, the following properties can be inferred.

Table 1: Physicochemical Properties of 1,4-Cyclohexanedimethanol Dilaurate and its

Precursors

Property

1,4-
Cyclohexanedimet
hanol Dilaurate
(Inferred)

1,4-
Cyclohexanedimet
hanol (CHDM)

Lauric Acid

CAS Number 135025-34-2 105-08-8[1][2] 143-07-7

Molecular Formula C₃₂H₆₀O₄[3] C₈H₁₆O₂[1][2] C₁₂H₂₄O₂

Molecular Weight 508.82 g/mol [3] 144.21 g/mol [1][2][4] 200.32 g/mol

Appearance
Waxy solid or viscous

liquid
White waxy solid[1]

White crystalline

powder

Melting Point Not available 41-61 °C[1][5] 43-45 °C

Boiling Point > 300 °C 284-288 °C[1] 298.9 °C

Solubility

Insoluble in water;

soluble in organic

solvents

Soluble in water and

alcohol[6]

Insoluble in water;

soluble in organic

solvents

Synthesis and Manufacturing
While a specific, validated protocol for the synthesis of 1,4-Cyclohexanedimethanol Dilaurate
is not available in the literature, a standard Fischer esterification reaction is the most probable

route. This involves the reaction of 1,4-Cyclohexanedimethanol with two equivalents of lauric

acid in the presence of an acid catalyst.

Proposed Experimental Protocol: Fischer Esterification
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This protocol is adapted from general esterification procedures and studies on similar

compounds[7].

Materials:

1,4-Cyclohexanedimethanol (CHDM) (1.0 eq)

Lauric acid (2.2 eq)

p-Toluenesulfonic acid (p-TsOH) (0.05 eq)

Toluene (solvent)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Dean-Stark apparatus

Procedure:

To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add

1,4-Cyclohexanedimethanol, lauric acid, p-Toluenesulfonic acid, and toluene.

Heat the reaction mixture to reflux. The water formed during the reaction will be collected in

the Dean-Stark trap.

Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography

(GC) until the starting material is consumed.

Once the reaction is complete, cool the mixture to room temperature.

Wash the organic layer with a saturated sodium bicarbonate solution to neutralize the acid

catalyst, followed by brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude product.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.masterorganicchemistry.com/reaction-guide/conversion-of-carboxylic-acids-to-esters-using-acid-and-alcohols-fischer-esterification/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1148393?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Purify the crude product by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to yield pure 1,4-
Cyclohexanedimethanol Dilaurate.

Diagram 1: Proposed Synthesis Workflow for 1,4-Cyclohexanedimethanol Dilaurate
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Caption: A proposed workflow for the synthesis of 1,4-Cyclohexanedimethanol Dilaurate.
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Potential Applications
Based on the properties of its precursors, 1,4-Cyclohexanedimethanol Dilaurate is likely to

find applications in the polymer and materials science industries.

Plasticizers: Long-chain esters are commonly used as plasticizers for polymers like polyvinyl

chloride (PVC). A study on 1,4-cyclohexanedimethanol bis(aliphatic carboxylate) plasticizers

suggests that these compounds can be effective in imparting flexibility to PVC. The long

aliphatic chains of the laurate groups in 1,4-Cyclohexanedimethanol Dilaurate would likely

provide good plasticizing efficiency.

Polymer Modification: 1,4-Cyclohexanedimethanol is a key monomer in the production of

polyesters such as polyethylene terephthalate (PET) and poly(1,4-cyclohexylenedimethylene

terephthalate) (PCT)[1][8][9]. The incorporation of CHDM enhances properties like strength,

clarity, and solvent resistance[1]. 1,4-Cyclohexanedimethanol Dilaurate could potentially

be used as an additive or co-monomer in polyester synthesis to introduce flexible side

chains, thereby modifying the polymer's properties.

Lubricants and Coatings: The ester structure and long hydrocarbon chains suggest potential

use as a lubricant or in coating formulations[4][6][10].

Toxicological and Safety Information
There is no specific toxicological data available for 1,4-Cyclohexanedimethanol
Dilaurate[11]. The safety profile must be inferred from its precursors.

Table 2: Summary of Toxicological Data for Precursors
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Endpoint
1,4-
Cyclohexanedimethanol
(CHDM)

Lauric Acid

Acute Oral Toxicity LD50 > 2000 mg/kg (rat)[12] LD50 = 12,000 mg/kg (rat)

Acute Dermal Toxicity LD50 > 2000 mg/kg (rat)[12] Not available

Skin Irritation Non-irritating (rabbit)[12] Mildly irritating

Eye Irritation
Potential for serious eye

damage[12]
Irritating

Reproductive/Developmental

Toxicity

No specific toxicity

observed[12]
Not available

It is crucial to handle 1,4-Cyclohexanedimethanol Dilaurate with appropriate personal

protective equipment (PPE), including safety goggles, gloves, and a lab coat, in a well-

ventilated area[11].

Biological Signaling Pathways
There is no information available in the scientific literature to suggest that 1,4-
Cyclohexanedimethanol Dilaurate has any known interactions with biological signaling

pathways. Its presumed applications are in the field of material science, and it is not expected

to have specific pharmacological activity.

Conclusion
1,4-Cyclohexanedimethanol Dilaurate, CAS number 135025-34-2, is a chemical compound

for which there is a significant lack of detailed technical information. Based on the well-

documented properties of its precursors, 1,4-Cyclohexanedimethanol and lauric acid, it is likely

a waxy solid or viscous liquid with potential applications as a plasticizer, polymer modifier, or

lubricant. This guide provides a foundational understanding of this compound, including a

proposed synthesis protocol and an overview of its likely characteristics and applications.

Further experimental investigation is required to fully characterize its properties and validate its

potential uses.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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